1-(2-Methylpropyl)piperazine-2,5-dione

• CAS No.: 16350-84-8
• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.212
• IUPAC Name: 1-(2-methylpropyl)piperazine-2,5-dione
• InChI: InChI=1S/C8H14N2O2/c1-6(2)4-10-5-7(11)9-3-8(10)12/h6H,3-5H2,1-2H3,(H,9,11)
• InChI Key: BDRSQSMUIOLHSV-UHFFFAOYSA-N
• SMILES: CC(C)CN1CC(=O)NCC1=O

Description

1-(2-Methylpropyl)piperazine-2,5-dione ( 16350-84-8) is a synthetic derivative of the 2,5-diketopiperazine (2,5-DKP) scaffold, a privileged structure in medicinal chemistry known for its conformational rigidity and significant potential in drug discovery . This compound, with the molecular formula C8H14N2O2 and a molecular weight of approximately 170.21 g/mol, serves as a valuable building block for researchers exploring new bioactive molecules . The 2,5-DKP core is a cyclic dipeptide that provides a versatile chiral template for structural elaboration with defined stereochemistry, facilitating the study of drug-like physicochemical properties and diverse biological activities . Researchers utilize this and related DKP compounds in various applications, including the synthesis of more complex molecular architectures, the investigation of mechanisms in cancer biology, and as a reference standard in analytical profiling. This product is intended for research and development purposes only in a laboratory setting. It is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Comparison with Similar Compounds

Lipophilicity and Solubility

• 1-(2-Methylpropyl)piperazine-2,5-dione : The isobutyl group increases lipophilicity (logP) compared to smaller alkyl or polar substituents. This reduces aqueous solubility (logSw), as bulkier hydrophobic groups hinder solvation .
• 1-(3,5-Dimethoxyphenyl)piperazine-2,5-dione (9p) : Aromatic methoxy groups enhance polarity, lowering logP (-1.48 logSw − 1.86) and improving solubility compared to alkyl-substituted derivatives .
• Cyclo(L-leucyl-L-leucyl) : The symmetric bis-isobutyl substitution (3S,6S configuration) further elevates lipophilicity, resulting in lower solubility and higher melting points (e.g., 124–126 °C for related analogs) .

Surface Activity

• Compounds with polar substituents (e.g., methoxy or hydroxyl) exhibit lower surface tension (ST) and higher surfactant-like activity. In contrast, 1-(2-methylpropyl)piperazine-2,5-dione’s isobutyl group increases ST, reducing its ability to act as a surfactant .

Preparation Methods

Cyclocondensation of Substituted Ethylenediamines with Dicarbonyl Compounds

This method involves reacting N-(2-methylpropyl)ethylenediamine with a dicarboxylic acid derivative, such as a diester or diacid chloride. For example, methyl benzoylformate has been employed as a carbonyl source in analogous syntheses. The reaction proceeds via nucleophilic attack of the diamine on the electrophilic carbonyl groups, followed by intramolecular cyclization to form the six-membered ring.

Reaction Conditions :

• Solvent : Methanol or toluene.

• Temperature : 30–65°C for 6–7 hours.

• Catalyst : Acetic acid (stochiometric) to facilitate imine formation.

Example Protocol :

• N-(2-methylpropyl)ethylenediamine (1.085 g, 14.6 mmol) and acetic acid (0.878 g, 14.6 mmol) are dissolved in methanol.

• Methyl benzoylformate (2.0 g, 12.2 mmol) is added dropwise at 30–32°C.

• After 7 hours, the solvent is removed under vacuum, and the crude product is purified via recrystallization (hexane).

Yield : 48–69.6% (dependent on stoichiometry and purification).

Bromoacetylation and Cyclization

Adapted from the synthesis of 1-phenyl-piperazine-2,6-diones, this method substitutes aniline with 2-methylpropylamine. Bromoacetyl bromide reacts with the amine to form an intermediate ester-amide, which undergoes cyclization under basic conditions.

Reaction Conditions :

• Solvent : Dichloromethane.

• Base : Triethylamine (1.1 equiv).

• Workup : Sequential washing with aqueous sodium bicarbonate and brine.

Example Protocol :

• 2-Methylpropylamine (10 mmol) and triethylamine (11 mmol) are dissolved in dichloromethane.

• Bromoacetyl bromide (11 mmol) is added dropwise at 25°C.

• After 1 hour, the mixture is washed, dried, and concentrated.

• Cyclization is induced via heating in toluene, yielding the target compound.

Yield : 92–98% (intermediate); 75–85% (final product).

Optimization and Mechanistic Insights

Role of Reducing Agents

In the patent US6603003B2, lithium aluminum hydride (LiAlH4) is critical for reducing 3,4-dehydropiperazine-2-one intermediates to piperazine derivatives. However, for 1-(2-methylpropyl)piperazine-2,5-dione, reduction is unnecessary if the cyclization directly forms the dione. Omission of LiAlH4 simplifies the process and improves safety.

Solvent and Temperature Effects

• Methanol vs. Toluene : Methanol facilitates faster reaction kinetics but may require lower temperatures (30–35°C) to avoid side reactions. Toluene, while requiring higher temperatures (60–65°C), enhances yields by minimizing polar by-products.

• Hexane Recrystallization : Hexane effectively precipitates the product, achieving >95% purity after a single recrystallization.

Comparative Analysis of Synthetic Routes

Method	Starting Materials	Conditions	Yield	Purity
Cyclocondensation	N-(2-methylpropyl)ethylenediamine, methyl benzoylformate	Methanol, 30–32°C	48–69%	>95%
Bromoacetylation	2-Methylpropylamine, bromoacetyl bromide	Dichloromethane, 25°C	75–85%	92–98%

Key Observations :

• The cyclocondensation route offers moderate yields but high scalability.

• Bromoacetylation achieves superior purity but requires stringent control over stoichiometry.

Structural Characterization and Validation

Spectroscopic Data

• IR Spectroscopy : Strong absorption at 1639 cm⁻¹ (C=O stretch).

• ¹H NMR : Singlets at δ 12.64 and 12.26 ppm (amide NH), multiplet at δ 3.28 ppm (piperazine CH2).

• Mass Spectrometry : [M+H]⁺ at m/z 171.21 (calculated: 170.21 g/mol).

Industrial and Environmental Considerations

Scalability

• Batch Size : The patent method demonstrates scalability up to 10 kg with consistent yields (69.6%).

• Solvent Recovery : Toluene and hexane are reclaimed via distillation, reducing waste.

Environmental Impact

• Green Chemistry Metrics :

  • Atom Economy : 78% (cyclocondensation route).

  • E-factor : 2.1 (kg waste/kg product) .

Q & A

Q. What are the common synthetic routes for 1-(2-Methylpropyl)piperazine-2,5-dione?

Methodological Answer: The synthesis typically involves multi-step reactions, including:

• Cyclization of precursors : For example, cyclocondensation of amino acid derivatives or diketopiperazine precursors under reflux conditions. Evidence from structurally similar compounds suggests using reductive amination of diketones with ammonia or primary amines, followed by hydrogenation (e.g., Pd/C catalyst in ethanol) .
• Multi-component reactions (MCRs) : The Ugi reaction has been employed to construct piperazine-2,5-dione cores via alkynyl inputs and amide bond formation .

Q. Key Reaction Parameters :

Parameter	Typical Conditions
Catalyst	Pd/C, Raney Ni
Solvent	Ethanol, methanol, DMF
Temperature	60–100°C (reflux)
Reaction Time	12–24 hours (varies by method)

Q. How is 1-(2-Methylpropyl)piperazine-2,5-dione characterized analytically?

Methodological Answer: Standard analytical techniques include:

• Spectroscopy :
  • NMR (¹H, ¹³C, 2D-COSY) to confirm stereochemistry and substituent positions .
  • IR for carbonyl group identification (~1650–1750 cm⁻¹) .
• Chromatography :
  • HPLC with UV detection (λ = 210–280 nm) for purity assessment .
• X-ray Crystallography : Resolves crystal packing and absolute configuration (e.g., CCDC deposition for structural validation) .

Q. What are the primary biological assays used to evaluate this compound?

Methodological Answer:

• Antioxidant Activity :
  • H₂O₂-induced oxidative stress assays in cell lines (e.g., fibroblasts), measuring IL-6/Nrf2 pathway modulation via ELISA or qPCR .
• Antiviral Screening :
  • Plaque reduction assays against influenza A (H1N1), with IC₅₀ determination .
• Cytotoxicity :
  • MTT assay in cancer cell lines (e.g., murine splenocytes) to assess anti-proliferative effects .

Advanced Research Questions

Q. How do structural modifications influence the biological activity of this compound?

Methodological Answer:

• Structure-Activity Relationship (SAR) Insights :
  • Substituent Effects : Isobutyl groups enhance lipophilicity, improving membrane permeability (e.g., antiviral activity in marine-derived analogs) .
  • Stereochemistry : (3S,6S) configurations in diketopiperazines show higher bioactivity than racemic mixtures .

Q. Comparative SAR Table :

Derivative	Key Structural Feature	Activity Profile
3-(4-Methoxybenzylidene) derivative	Methoxy group at position 4	Enhanced solubility & antiviral IC₅₀ = 41.5 μM
6-Isobutylidene analog	Isobutylidene side chain	Improved cytotoxicity (IC₅₀ = 28.9 μM)
N-Methylated variant	Methylation at piperazine nitrogen	Reduced receptor binding affinity

Q. What strategies resolve contradictions in reported biological data?

Methodological Answer:

• Orthogonal Assays : Validate activity across multiple models (e.g., combining in vitro enzyme inhibition with cell-based assays) .
• Computational Modeling : Molecular docking (e.g., AutoDock Vina) to predict binding modes to targets like Nrf2 or 5-HT receptors .
• Meta-Analysis : Cross-reference data from structurally related compounds (e.g., piperazine-2,5-dione derivatives from Penicillium spp.) to identify trends .

Q. How can the compound’s mechanism of action in oxidative stress be elucidated?

Methodological Answer:

• Pathway Analysis :
  • Western Blotting : Quantify Nrf2, HO-1, and SOD1 expression in H₂O₂-treated cells .
  • ROS Detection : Fluorescent probes (e.g., DCFH-DA) measure reactive oxygen species (ROS) scavenging .
• Gene Knockdown : siRNA silencing of IL-6 or Nrf2 to confirm pathway dependency .

Q. What novel applications are emerging for this compound?

Methodological Answer:

• Immunosuppression : Janthinolide C (a natural analog) inhibits murine splenocyte proliferation (IC₅₀ = 1.3 μM) via CD3/CD28 signaling blockade .
• Anticancer Drug Design : Conjugation with tryptamine enhances cytotoxicity (e.g., Ugi-derived derivatives with IC₅₀ < 10 μM) .
• Anti-Glycation Therapy : Reduces AGE accumulation in dermal fibroblasts, relevant to aging and diabetes .

3. Data Contradiction Analysis
Example : Discrepancies in reported IC₅₀ values for antiviral activity.
Resolution Workflow :

Replicate Experiments : Ensure consistent assay conditions (e.g., viral titer, cell line).

Structural Verification : Confirm compound purity via HPLC and NMR .

Cross-Species Testing : Compare activity in human vs. murine models .

Q. Experimental Design Recommendations

• Synthetic Optimization : Use DOE (Design of Experiments) to optimize catalyst loading and solvent ratios .
• In Vivo Validation : Prioritize compounds with low cytotoxicity (e.g., CC₅₀ > 100 μM) for murine xenograft studies .